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Compound of Interest

Compound Name: SBI-0206965

Cat. No.: B610725 Get Quote

Technical Support Center: SBI-0206965
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability in solution and proper storage

conditions for the ULK1 inhibitor, SBI-0206965.

Frequently Asked Questions (FAQs)
Q1: How should I store SBI-0206965 upon receipt?

A: Upon receipt, SBI-0206965 should be stored under the conditions specified on the product

data sheet.[1] Lyophilized powder is generally stable for extended periods when stored at

-20°C, desiccated.[2] Some suppliers indicate stability for up to 3 years at -20°C in powder

form.[3][4][5]

Q2: What is the recommended solvent for reconstituting SBI-0206965?

A: The recommended solvent for reconstituting SBI-0206965 is dimethyl sulfoxide (DMSO).[2]

[3][4][5][6][7] It is soluble in DMSO at concentrations of 30 mg/mL[2][6] and ≥ 100 mg/mL.[3][4]

For best results, use freshly opened, moisture-free DMSO, as hygroscopic DMSO can

negatively impact solubility.[3][5]

Q3: How should I prepare a stock solution of SBI-0206965?
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A: To prepare a 10 mM stock solution, for example, you can reconstitute 5 mg of the lyophilized

powder in 1.02 ml of DMSO.[2] It is recommended to warm the solution gently at 37°C for 10

minutes and/or use an ultrasonic bath to aid dissolution.[1][7]

Q4: What are the recommended storage conditions for SBI-0206965 in solution?

A: Once in solution, SBI-0206965 should be stored at -20°C or -80°C.[2][3][4] To prevent loss

of potency, it is advised to use the solution within 3 months when stored at -20°C.[2] For longer-

term storage, -80°C is recommended, with stability for up to 6 months.[3][4] It is crucial to

aliquot the stock solution into single-use volumes to avoid multiple freeze-thaw cycles.[2]

Q5: What is the stability of SBI-0206965 in aqueous solutions?

A: SBI-0206965 has limited solubility in aqueous solutions. For instance, in a 1:1 solution of

DMSO:PBS (pH 7.2), the solubility is approximately 0.5 mg/ml.[6] For in vivo studies, specific

formulations such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline have been

used to achieve a clear solution.[4] The stability in such aqueous-based formulations over time

is not extensively reported and should be determined empirically.

Data Summary Tables
Table 1: Storage Conditions and Stability of SBI-0206965

Form
Storage
Temperature

Duration of
Stability

Source

Lyophilized Powder -20°C 24 months [2]

Lyophilized Powder -20°C 3 years [3][4][5]

Lyophilized Powder 4°C 2 years [3][4]

In Solution (DMSO) -20°C Up to 3 months [2]

In Solution (DMSO) -20°C 1 month [3][4]

In Solution (DMSO) -80°C 6 months [3][4]

Table 2: Solubility of SBI-0206965
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Solvent Concentration Source

DMSO 30 mg/mL [2][6]

DMSO ≥ 100 mg/mL (204.37 mM) [3][4]

DMSO > 24.5 mg/mL [1][7]

DMF 30 mg/mL [6]

Ethanol 1 mg/mL [6]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [6]

10% DMSO >> 40% PEG300

>> 5% Tween-80 >> 45%

saline

≥ 2.5 mg/mL (5.11 mM) [4]

10% DMSO >> 90% corn oil ≥ 2.5 mg/mL (5.11 mM) [4]
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Issue Possible Cause Recommended Solution

Difficulty dissolving the

compound

- Inappropriate solvent- Low-

quality or wet solvent-

Insufficient mixing

- Ensure you are using high-

purity, anhydrous DMSO.-

Warm the solution at 37°C for

10-15 minutes.- Use an

ultrasonic bath to aid

dissolution.

Precipitate forms in the stock

solution upon storage

- Supersaturated solution-

Freeze-thaw cycles

- Prepare a fresh stock solution

at a slightly lower

concentration.- Ensure the

solution is fully dissolved

before freezing.- Aliquot the

stock solution to avoid

repeated freeze-thaw cycles.

Loss of compound activity over

time

- Improper storage- Frequent

freeze-thaw cycles-

Degradation in solution

- Store aliquots at -80°C for

long-term storage.- Prepare

fresh working solutions from a

new aliquot for each

experiment.- Avoid storing

diluted working solutions for

extended periods.

Inconsistent experimental

results

- Inaccurate concentration of

stock solution- Degradation of

the compound

- Verify the concentration of

your stock solution using a

spectrophotometer or other

analytical method.- Use a fresh

aliquot of the stock solution for

critical experiments.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of SBI-0206965 in DMSO

Materials:

SBI-0206965 (lyophilized powder)
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

1. Allow the vial of SBI-0206965 powder to equilibrate to room temperature before opening

to prevent condensation.

2. Calculate the required volume of DMSO to achieve a 10 mM concentration. The molecular

weight of SBI-0206965 is approximately 489.32 g/mol .[3][4] For 1 mg of SBI-0206965,

you will need approximately 204.4 µL of DMSO.

3. Carefully add the calculated volume of DMSO to the vial containing the SBI-0206965
powder.

4. Vortex the solution for 1-2 minutes to facilitate dissolution.

5. If necessary, warm the solution at 37°C for 10 minutes or place it in an ultrasonic bath for

a few minutes until the solution is clear and free of particulates.

6. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

7. Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 6 months).[2][3][4]
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Experimental Workflow: SBI-0206965 Stock Solution Preparation and Storage
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Caption: Workflow for preparing and storing SBI-0206965 stock solutions.

Simplified ULK1 Signaling Pathway and Inhibition by SBI-0206965
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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